Cas no 2137136-11-7 (Carbamic acid, N-[(1S)-3-(3-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1S)-3-(3-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester
• CAS No: 2137136-11-7
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5292679
• Update Time: 2025-07-09

Carbamic acid, N-[(1S)-3-(3-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S)-3-(3-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H23NO3/c1-10(15-13(17)18-14(2,3)4)12(16)9-11-7-5-6-8-11/h5-6,10-11H,7-9H2,1-4H3,(H,15,17)/t10-/m0/s1
• InChI Key： OJKZFCLQULJBPH-JTQLQIEISA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C)C(=O)CC1CC=CC1

Additional information on Carbamic acid, N-[(1S)-3-(3-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(1S)-3-(3-Cyclopenten-1-Yl)-1-Methyl-2-Oxopropyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound Carbamic acid, N-[(1S)-3-(3-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester (CAS No. 2137136-11-7) is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a carbamic acid moiety with a substituted cyclopentene ring and a dimethylethyl ester group. The stereochemistry at the (1S) configuration adds another layer of complexity and specificity to its properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. For instance, the presence of the cyclopentene ring introduces flexibility and reactivity into the molecule, making it a promising candidate for applications in polymer synthesis and drug delivery systems. The ester group further enhances its solubility properties, which is crucial for its potential use in biomedical applications.

The synthesis of Carbamic acid, N-[(1S)-3-(3-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester involves a multi-step process that requires precise control over stereochemistry and reaction conditions. Researchers have employed various strategies, including enantioselective catalysis and stereoselective coupling reactions, to achieve high yields and purity. These advancements have not only improved the synthesis process but also opened new avenues for exploring its functional properties.

In terms of applications, this compound has shown promise in the field of catalysis. Its ability to act as a chiral auxiliary in asymmetric synthesis reactions has been extensively studied. Recent findings suggest that it can significantly enhance the enantioselectivity of certain reactions, making it a valuable tool in the development of chiral pharmaceuticals and agrochemicals.

Moreover, the compound's compatibility with various polymerization techniques has led to its exploration in the development of novel polymeric materials. Its unique combination of rigidity and flexibility makes it an ideal candidate for creating materials with tailored mechanical and thermal properties.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendliness of this compound. Initial studies indicate that under specific conditions, it can undergo controlled degradation without releasing harmful byproducts. This property is particularly appealing for its use in sustainable materials science.

In conclusion, Carbamic acid, N-[(1S)-3-(3-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester (CAS No. 2137136-11-7) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and versatile properties continue to inspire innovative research directions, positioning it as a key player in the advancement of modern chemistry.